N-(5-chloro-2-methylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(2-oxo-4-phenyl-3H-1,5-benzodiazepin-1-yl)acetamide
• InChI: InChI=1S/C24H20ClN3O2/c1-16-11-12-18(25)13-20(16)27-23(29)15-28-22-10-6-5-9-19(22)26-21(14-24(28)30)17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,27,29)
• InChI Key: WUFFPUKQNNZREO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)CC(=NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C24H20ClN3O2
• Molecular Weight: 417.9 g/mol
• CAS No.: 899971-46-1

Description

N-(5-chloro-2-methylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide is a useful research compound. Its molecular formula is C24H20ClN3O2 and its molecular weight is 417.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Synthesis of Benzodiazepine Derivatives : Several studies focus on the synthesis of novel benzodiazepine derivatives, including N-(5-chloro-2-methylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide. These compounds are synthesized through various chemical reactions and are structurally confirmed using techniques like NMR, IR, and Mass spectroscopy (Sunder & Maleraju, 2013); (Nguyen, Bui, & Nguyen, 2018).

• Anti-Inflammatory and Antimicrobial Activities : Some of these benzodiazepine derivatives have been tested for their anti-inflammatory and antimicrobial properties. Certain compounds showed significant anti-inflammatory activity (Sunder & Maleraju, 2013), while others have been screened for antimicrobial activity against different micro-organisms, establishing their potential therapeutic applications (Mistry, Desai, & Intwala, 2009).

• Role in Rheumatoid Arthritis Treatment : Research has explored the involvement of benzodiazepine receptor ligands in the treatment of rheumatoid arthritis. Peripheral benzodiazepine receptor ligands showed significant therapeutic action on rheumatoid arthritis-like signs in vivo in animal models (Bribes et al., 2002).

Chemical Properties and Synthesis Methods

• Efficient Synthesis Methods : An efficient and simple method for the synthesis of new benzodiazepine derivatives has been reported. This involves a multi-component condensation reaction, indicating the versatility and adaptability of the synthesis process (Akbarzadeh et al., 2012).

• Ring Rearrangements and Reactivity Studies : Studies on ring rearrangements and reactivity of benzodiazepine derivatives provide insights into the chemical behavior of these compounds under various conditions. Such research is crucial for understanding their stability and potential modifications (Salah, Ahmed, & Hassan, 2017).

• Diverse Derivative Synthesis : Research also includes the synthesis of various derivatives of benzodiazepines, exploring their diverse chemical structures and potential applications in different therapeutic areas (Khodairy, 2005).